Cas no 88087-68-7 (Benzene, hexakis[5-methyl-2-(1-methylethyl)phenoxy]-)
88087-68-7 structure
Product Name:Benzene, hexakis[5-methyl-2-(1-methylethyl)phenoxy]-
CAS No:88087-68-7
MF:C66H78O6
MW:967.321939945221
CID:645822
PubChem ID:71411014
Update Time:2025-04-19
Benzene, hexakis[5-methyl-2-(1-methylethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, hexakis[5-methyl-2-(1-methylethyl)phenoxy]-
- 1,2,3,4,5,6-hexakis(5-methyl-2-propan-2-ylphenoxy)benzene
- DTXSID10830653
- 88087-68-7
- 1,1',1'',1''',1'''',1'''''-[Benzene-1,2,3,4,5,6-hexaylhexakis(oxy)]hexakis[5-methyl-2-(propan-2-yl)benzene]
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- Inchi: 1S/C66H78O6/c1-37(2)49-25-19-43(13)31-55(49)67-61-62(68-56-32-44(14)20-26-50(56)38(3)4)64(70-58-34-46(16)22-28-52(58)40(7)8)66(72-60-36-48(18)24-30-54(60)42(11)12)65(71-59-35-47(17)23-29-53(59)41(9)10)63(61)69-57-33-45(15)21-27-51(57)39(5)6/h19-42H,1-18H3
- InChI Key: DRJDYYZBWGUTBU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C)C=CC=1C(C)C)C1C(=C(C(=C(C=1OC1C=C(C)C=CC=1C(C)C)OC1C=C(C)C=CC=1C(C)C)OC1C=C(C)C=CC=1C(C)C)OC1C=C(C)C=CC=1C(C)C)OC1C=C(C)C=CC=1C(C)C
Computed Properties
- Exact Mass: 966.57984020g/mol
- Monoisotopic Mass: 966.57984020g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 72
- Rotatable Bond Count: 18
- Complexity: 1270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 20
- Topological Polar Surface Area: 55.4Ų
Benzene, hexakis[5-methyl-2-(1-methylethyl)phenoxy]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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